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Compound of Interest

Compound Name: D-Galactal

Cat. No.: B1224392 Get Quote

For immediate release: This guide provides essential safety, handling, and disposal information

for D-Galactal, ensuring the safety of laboratory personnel and adherence to chemical waste

management protocols. The following procedures are intended for researchers, scientists, and

drug development professionals.

D-Galactal is a versatile building block in the synthesis of oligosaccharides.[1][2] Due to its

chemical nature, proper handling and disposal are critical to maintain a safe laboratory

environment and comply with regulatory standards. While its toxicological properties have not

been fully investigated, it is known to cause skin, eye, and respiratory irritation.[3][4][5]

Therefore, treating D-Galactal as a hazardous chemical waste is the standard and required

practice.

Chemical and Physical Properties of D-Galactal
A summary of the key quantitative data for D-Galactal is presented below, allowing for quick

reference and assessment.[1][3][6]
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Property Value

Molecular Formula C₆H₁₀O₄[1][3]

Molecular Weight 146.14 g/mol [1][3]

Appearance White crystalline solid/powder[1]

Melting Point 92-102 °C[1][6]

Boiling Point 325.5 °C at 760 mmHg[1]

Flash Point 150.7 °C[1]

Density 1.414 g/cm³[1]

Solubility
Soluble in water, DMSO, and DMF; slightly

soluble in methanol and acetonitrile.[1][6]

Stability Moisture sensitive[1]

CAS Number 21193-75-9[1][3]

Hazard Identification and Personal Protective Equipment
(PPE)
Based on available safety data, D-Galactal is classified as an irritant.[1] Adherence to proper

PPE protocols is mandatory to prevent exposure.

Hazard Classification GHS Statements

Skin Irritation (Category 2) H315: Causes skin irritation[3][5]

Eye Irritation (Category 2) H319: Causes serious eye irritation[3][5]

Specific Target Organ Toxicity H335: May cause respiratory irritation[3][5]
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[7]

Hand Protection
Nitrile or neoprene gloves; inspect for integrity

before use.[7]

Skin and Body A standard, fully-buttoned laboratory coat.[7]

Respiratory

Not generally required with adequate ventilation.

A NIOSH-approved respirator with a particulate

filter is necessary if dust is generated or

ventilation is poor.[7]

Standard Operating Procedure for D-Galactal
Disposal
The primary method for disposing of D-Galactal is through a licensed environmental waste

disposal service.[7] Never dispose of D-Galactal or its solutions down the sanitary sewer.[8]

Step 1: Segregation and Waste Collection
Solid Waste: Collect all solid D-Galactal, along with any contaminated disposable materials

such as weighing papers, paper towels, and gloves, in a designated, leak-proof, and clearly

labeled solid chemical waste container.[7] Do not mix with other incompatible waste streams.

[7]

Liquid Waste: If D-Galactal is in a solution, collect it in a designated, leak-proof, and clearly

labeled liquid chemical waste container.[7] Halogenated and non-halogenated solvent

wastes should be segregated.[9]

Step 2: Container Labeling
The waste container must be clearly and securely labeled with "Hazardous Waste" and the

full chemical name: "D-Galactal".[7] Include any solvents present in liquid waste containers.

Step 3: On-site Storage
Securely seal the waste container.
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Store the container in a designated satellite accumulation area within the laboratory.[7]

Ensure the storage area is well-ventilated and away from heat sources or incompatible

chemicals.[7]

Step 4: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.[7]

Do not overfill containers; fill to no more than 90% capacity.[10]

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is required to mitigate risks.

Step 1: Immediate Response
Evacuate and Ventilate: For large spills or spills in poorly ventilated areas, evacuate the

immediate vicinity and ensure adequate ventilation.[7]

Alert Personnel: Inform colleagues and the laboratory supervisor of the spill.

Step 2: Containment and Cleanup
Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as

outlined in the table above.

Solid Spills: Carefully sweep or scoop the material to avoid creating dust.[7]

Liquid Spills: Use an inert absorbent material such as vermiculite, sand, or a commercial

chemical absorbent.[4][7]

Collect Waste: Place the absorbed material and any contaminated cleaning supplies into a

designated hazardous waste container.[7]

Step 3: Decontamination
Thoroughly clean the spill area with soap and water.[7]
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Dispose of all cleaning materials as hazardous waste.

Step 4: Final Reporting
Report the incident to your EHS department according to your institution's policies.

D-Galactal Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of D-Galactal
waste.
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Caption: Logical workflow for the safe segregation, storage, and disposal of D-Galactal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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